Cas no 1202-04-6 (Methyl 1H-indole-2-carboxylate)

Methyl 1H-indole-2-carboxylate structure
1202-04-6 structure
Product Name:Methyl 1H-indole-2-carboxylate
CAS No:1202-04-6
MF:C10H9NO2
MW:175.183962583542
MDL:MFCD00460779
CID:41065
PubChem ID:70992
Update Time:2025-04-18

Methyl 1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 1H-indole-2-carboxylate
    • 2-Indolecarboxylic acid methyl ester
    • Methyl indole-2-carboxylate
    • Methyl-2-Indolecarboxylate
    • 1H-INDOLE-2-CARBOXYLIC ACID METHYL ESTER
    • 2-Methoxycarbonylindole
    • Ethyl-indole-2-caboxylate
    • Indole-2-carboxylic Acid Methyl Ester
    • Methyl 2-indolecarboxylate
    • 2-(Methoxycarbonyl)-indol
    • 1H-Indole-2-carboxylic acid, methyl ester
    • NSC78006
    • PubChem7284
    • Methylindole-2-carboxylate
    • TimTec1_000020
    • methylindole-2-carboxylicacid
    • KSC493I3L
    • CT
    • I-2500
    • NSC-78006
    • EINECS 214-861-7
    • CS-M2632
    • A15160
    • AMY10022
    • 4P-019
    • SCHEMBL519591
    • MFCD00460779
    • STR04421
    • NS00023906
    • AH-357/03497008
    • SY021058
    • Q63398093
    • Z17755623
    • NQPIEWBAWBFGOB-UHFFFAOYSA-N
    • SR-01000522291
    • AKOS000265415
    • SR-01000522291-1
    • AB06098
    • EN300-176613
    • Methyl 1H-indole-2-carboxylate, AldrichCPR
    • DTXSID10152726
    • AT15691
    • FT-0612649
    • HMS1534A20
    • AC-12173
    • BRD-K59513633-001-01-0
    • 2-(Methoxycarbonyl)indole
    • NSC 78006
    • M1749
    • CHEMBL4467578
    • 1202-04-6
    • BCP27180
    • N9H9PEV5QF
    • ALBB-019237
    • STK759197
    • DB-041541
    • 214-861-7
    • DTXCID2075217
    • FI30465
    • MDL: MFCD00460779
    • Inchi: 1S/C10H9NO2/c1-13-10(12)9-6-7-4-2-3-5-8(7)11-9/h2-6,11H,1H3
    • InChI Key: NQPIEWBAWBFGOB-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CC2C=CC=CC=2N1)=O

Computed Properties

  • Exact Mass: 175.06300
  • Monoisotopic Mass: 175.063329
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 6
  • XLogP3: 2.5
  • Topological Polar Surface Area: 42.1

Experimental Properties

  • Color/Form: Off white crystals
  • Density: 0.47
  • Melting Point: 151.0 to 155.0 deg-C
  • Boiling Point: 331.7℃ at 760 mmHg
  • Flash Point: Not considered to be a fire hazard
  • Refractive Index: 1.639
  • Water Partition Coefficient: 470 mg/L (25 ºC)
  • PSA: 42.09000
  • LogP: 1.95450
  • Solubility: Soluble in water, 470mg/l (25 °)

Methyl 1H-indole-2-carboxylate Security Information

Methyl 1H-indole-2-carboxylate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Methyl 1H-indole-2-carboxylate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1202-04-6)Methyl 1H-indole-2-carboxylate
Order Number:A15160
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:02
Price ($):211.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1202-04-6)Methyl 1H-indole-2-carboxylate
Order Number:LE2107;LE8702
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:41
Price ($):discuss personally
Email:18501500038@163.com

Methyl 1H-indole-2-carboxylate Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1202-04-6)Methyl 1H-indole-2-carboxylate
A15160
Purity:99%
Quantity:500g
Price ($):211.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1202-04-6)Methyl 1H-indole-2-carboxylate
LE2107;LE8702
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email